Cas no 1014046-39-9 (N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1014046-39-9
• MF: C₁₃H₁₄FN₃O₂
• MW: 263.267566204071
• CID: 6551752
• Update Time: 2025-05-20

N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• 1H-Pyrazole-4-carboxamide, N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-

• Inchi： 1S/C13H14FN3O2/c1-8-4-5-9(6-11(8)14)15-12(18)10-7-17(2)16-13(10)19-3/h4-7H,1-3H3,(H,15,18)
• InChI Key： ADWPGCXMASUQEP-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(NC2=CC=C(C)C(F)=C2)=O)C(OC)=N1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 337.9±42.0 °C(Predicted)
• pka: 11.37±0.70(Predicted)

Additional information on N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide: A Comprehensive Overview

N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide, also known by its CAS number 1014046-39-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered aromatic heterocycle, and has been extensively studied for its potential applications in drug discovery and agrochemicals. The molecule's structure, which includes a fluoro group, methoxy group, and methyl substituents, contributes to its unique chemical properties and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that pyrazole-containing compounds can act as inhibitors of kinase enzymes, which are crucial in cancer signaling pathways. The presence of the fluoro group in this compound further enhances its lipophilicity, making it a promising candidate for drug development.

The synthesis of N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by functionalization with the desired substituents, including the fluoro and methoxy groups. The carboxamide group is introduced in the final step through amide bond formation, which can be achieved via various methods such as coupling reactions using reagents like HATU or DCC.

One of the most notable applications of this compound is its potential use as an agrochemical. Studies have shown that pyrazole derivatives can exhibit fungicidal activity, making them valuable in crop protection. A recent investigation published in Pest Management Science reported that this compound demonstrates effective control against plant pathogens such as Botrytis cinerea, a common cause of gray mold disease in crops. Its ability to inhibit fungal growth without adversely affecting plant health makes it a sustainable alternative to traditional pesticides.

In addition to its agricultural applications, this compound has also been explored for its potential therapeutic uses. Preclinical studies have indicated that it may possess anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis. Furthermore, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases. However, further research is required to fully understand its pharmacokinetics and safety profile.

The environmental impact of N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide is another area of interest. Recent eco-toxicological studies have assessed its persistence and bioaccumulation potential. According to findings published in Environmental Science & Technology, this compound exhibits moderate biodegradability under aerobic conditions, which is favorable for reducing its environmental footprint. However, further studies are needed to evaluate its effects on non-target organisms and ecosystems.

In conclusion, N-(3-fluoro-4-methylphenyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No: 1014046-39-9) is a versatile compound with promising applications in both agriculture and medicine. Its unique chemical structure and biological activity make it a valuable addition to the arsenal of compounds being explored for therapeutic and agrochemical uses. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in addressing global challenges in health and food security.